BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular formula and weight of Acid Yellow 42

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.I. Acid yellow 42

cat. No.: B033771

An In-depth Technical Guide to Acid Yellow 42

This technical guide provides a comprehensive overview of the chemical and physical
properties of Acid Yellow 42, a disazo acid dye. The information is tailored for researchers,
scientists, and professionals in drug development who may encounter this compound as a
reference standard, a reagent, or a component in various experimental contexts.

Molecular Identity and Properties

Acid Yellow 42 is registered under the CAS number 6375-55-9. The most commonly cited form
of this substance is its disodium salt.
e Molecular Formula: C32H24NsNa20sS2[1][2][3][4][5][6]

e Molecular Weight: 758.69 g/mol [1][2][4][5][6][7]

The IUPAC name for the compound is disodium;5-[(3-methyl-5-0x0-1-phenyl-4H-pyrazol-4-
yhdiazenyl]-2-[4-[(3-methyl-5-0x0-1-phenyl-4H-pyrazol-4-yl)diazenyl]-2-
sulfonatophenyl]benzenesulfonate.[2] It is characterized as a bright yellow powder, soluble in
water and ethanol, but only slightly soluble in acetone.[4][5][8][9]

Quantitative Physicochemical Data

The following table summarizes key quantitative properties of Acid Yellow 42, providing a
valuable reference for experimental design and analysis.
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Property Value Reference
Molecular Formula C32H24NsNa20sS:2 [11121131[5]
Molecular Weight 758.69 g/mol [11121151[7]
CAS Number 6375-55-9 [5][8]
Water Solubility (at 20°C) 17.27 g/L [8][10]
Density (at 20°C) 1.617 g/cm3 [8][10]
LogP (at 20°C) -1.122 [8][10]
;I':E;IZ?ical Polar Surface Area 046 A2 2]
Complexity 1480 [2]
Synthesis Workflow

The manufacturing process for Acid Yellow 42 involves a classical azo coupling reaction. The

general workflow is a two-step process starting from the diazotization of an aromatic diamine

followed by coupling with a suitable partner.
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Starting Materials

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one
(2 equivalents)

2,2'-Disulfo-4,4'-diaminobibenzene

Step 1

Chemical Process

Double Diazotization Step 2

Azo Coupling Reaction

Final Product

\
Acid Yellow 42

Click to download full resolution via product page
Synthesis workflow for Acid Yellow 42.

Experimental Protocols

While primarily an industrial dye, Acid Yellow 42 has been utilized in environmental science
research as a model anionic dye for adsorption studies. The following protocol is a detailed
methodology for assessing its removal from aqueous solutions using a calcined layered double
hydroxide (CLDH) adsorbent.

Protocol: Adsorption of Acid Yellow 42 onto a Calcined
Mg-Al-COs Layered Double Hydroxide (CLDH)

1. Preparation of the LDH Adsorbent: a. Prepare two aqueous solutions: i. Solution A: Dissolve
54.0 mmol of Mg(NO3)2:6H20 and 18.0 mmol of Al(NO3)3-9H20 in 250 mL of deionized water.
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ii. Solution B: Dissolve 73.0 mmol of Na2COs in 1000 mL of deionized water. b. Add Solution A
dropwise to Solution B under vigorous stirring. ¢c. Maintain a constant pH of 10.0 during the
addition by the dropwise addition of a 2.00 mol-L=t NaOH solution. d. Age the resulting slurry at
65°C for 24 hours. e. Wash the solid precipitate by repeated centrifugation and resuspension in
deionized water until the supernatant pH is neutral (7.0). f. Dry the resulting LDH material under
reduced pressure in the presence of silica gel.

2. Preparation of the Calcined Adsorbent (CLDH): a. Calcine the dried LDH material from step
1f at a specified temperature (e.g., 500°C) for a set duration to induce thermal decomposition
and increase adsorption capacity.

3. Batch Adsorption Experiment: a. Prepare a stock solution of Acid Yellow 42 of a known
concentration (e.g., 250 mg-L~1). b. In a series of flasks, place a fixed dosage of the CLDH
adsorbent (e.g., 500 mg-L~1). c. Add the Acid Yellow 42 solution to the flasks. d. Agitate the
flasks at a constant temperature (e.g., 25°C) for a set contact time (e.g., 420 minutes) to reach
equilibrium. e. After agitation, separate the adsorbent from the solution by centrifugation or
filtration. f. Determine the remaining concentration of Acid Yellow 42 in the supernatant using
UV-Vis spectrophotometry at its maximum absorbance wavelength. g. Calculate the adsorption
capacity of the CLDH for Acid Yellow 42.

This protocol provides a framework for studying the kinetics, adsorption capacity, and the
effects of variables such as pH and temperature on the removal of Acid Yellow 42 from
wastewater, which can be adapted for evaluating other potential adsorbents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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